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Compound of Interest

Compound Name: Carbol fuchsin

Cat. No.: B1232849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

and use of Carbol fuchsin in a laboratory setting. Adherence to these guidelines is critical to

ensure the safety of personnel and the integrity of research. Carbol fuchsin, a flammable

liquid and vapor, is corrosive and poses significant health risks, including severe skin and eye

damage, suspected genetic defects, and potential carcinogenicity.[1][2][3][4][5]

Hazard Identification and Classification
Carbol fuchsin is classified as a hazardous substance and requires stringent safety measures.

[6] Its primary components, including phenol, basic fuchsin, and ethanol, contribute to its

hazardous properties.[2]

GHS Hazard Statements:

H225/H226: Highly flammable liquid and vapor.[2][3][7]

H302: Harmful if swallowed.[2][3]

H314: Causes severe skin burns and eye damage.[1][2][4]

H318: Causes serious eye damage.[1]

H341: Suspected of causing genetic defects.[1][2][8][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1232849?utm_src=pdf-interest
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.flinnsci.com/sds_211-carbol-fuchsin-solution/sds_211/
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://datasheets.scbt.com/sc-214663.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://shop.leicabiosystems.com/actions/ViewProductAttachment-OpenFile?LocaleId=en_US&DirectoryPath=HC+Documents%2FLeica+Acid+Fast+Bacillus+Special+Stain+Kit%2FMaterial+Safety+Data+Sheets&FileName=Carbol_Fuchsin_AU.pdf&UnitName=LBS
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.southernbiological.com/content/MSDS/si4.5_carbol_fuchsin_SDS_2023.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H351: Suspected of causing cancer.[1][2][3][4][5]

H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

H400: Very toxic to aquatic life.[1]

H412: Harmful to aquatic life with long lasting effects.[1][2][4]

Exposure Controls and Personal Protection
Strict adherence to personal protective equipment (PPE) protocols is mandatory when handling

Carbol fuchsin to minimize exposure risk.

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles or a

face shield. Must comply with

AS 1337.[3]

Protects against splashes that

can cause severe eye damage

and burns.[2][3][6]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents skin contact, which

can cause severe burns and

absorption of harmful

chemicals.[2]

Skin and Body Protection
Lab coat, apron, or full

protective suit.[7][9]

Protects skin from accidental

splashes and contamination.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use

an AS/NZS 1716 approved

respirator.[8]

Prevents inhalation of harmful

vapors that can cause

respiratory irritation and

systemic toxicity.[3][8]

Engineering Controls
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Control Measure Description

Ventilation
Work should be conducted in a chemical fume

hood to minimize vapor inhalation.[8]

Safety Stations

Eyewash fountains and safety showers must be

readily available in the immediate work area.[3]

[10]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for the hazardous

components of Carbol fuchsin.

Component OSHA PEL ACGIH TLV NIOSH REL

Phenol
TWA: 5 ppm (19

mg/m³)[9]
TWA: 5 ppm[9]

TWA: 5 ppm (19

mg/m³), Ceiling: 15.6

ppm (60 mg/m³)

Ethyl Alcohol
TWA: 1000 ppm (1900

mg/m³)[9]
STEL: 1000 ppm

TWA: 1000 ppm (1900

mg/m³)

Methanol
TWA: 200 ppm, STEL:

250 ppm

TWA: 200 ppm, STEL:

250 ppm

TWA: 200 ppm, STEL:

250 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.

Handling and Storage Protocols
Proper handling and storage procedures are essential to prevent accidents and maintain the

stability of Carbol fuchsin.

Safe Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1][5][11]
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][12][4][7][11]

Use only non-sparking tools and take precautionary measures against static discharge.[1][2]

[7][11]

Avoid breathing vapors or mist.[1][2][8]

Wash hands and face thoroughly after handling.[1][3][8][13]

Do not eat, drink, or smoke in areas where Carbol fuchsin is handled or stored.[1][2][8]

Storage Conditions
Store in a segregated and approved area, in the original container.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][7][11]

Store locked up.[1][2][7]

Protect from direct sunlight.[1]

Store away from incompatible materials such as oxidizing agents.[1]

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure to Carbol fuchsin.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][13] Remove contact

lenses if present and easy to do.[1][2] Continue

rinsing and seek immediate medical attention.[1]

[2] Chemical burns must be treated promptly by

a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

[1][2] Rinse skin with water or shower for at

least 15 minutes.[2][13] Seek immediate

medical attention.[1] Wash contaminated

clothing before reuse.[1][2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][13] If

not breathing, give artificial respiration.[3][13] If

breathing is difficult, trained personnel should

administer oxygen. Seek immediate medical

attention.[1][8]

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water.[1][2][13] Never give anything by mouth to

an unconscious person.[1] Call a poison center

or physician immediately.[1][2]

Spill and Leak Procedures
Small Spills: Dilute with water and mop up, or absorb with an inert dry material (e.g., sand,

earth, vermiculite) and place in an appropriate waste disposal container.[1][9]

Large Spills: Evacuate personnel to a safe area.[8] Eliminate all ignition sources.[9] Wear

appropriate PPE, including a respirator.[9] Contain the spill with sand, earth, or other non-

combustible material.[2] Prevent entry into sewers, basements, or confined areas.[9] Collect

the material and place it into a suitable labeled container for disposal.[3]
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Experimental Protocols Involving Carbol Fuchsin
Ziehl-Neelsen Staining Procedure
This procedure is used for staining acid-fast bacteria.

Materials:

Heat-fixed smear on a glass slide

Carbol Fuchsin stain (Ziehl-Neelsen)

Acid-fast decolorizer

Methylene blue counterstain

Bunsen burner or electric staining rack

Wash bottle with distilled water

Microscope with oil immersion objective

Protocol:

Flood the heat-fixed smear with Carbol Fuchsin stain.[14][15]

Gently heat the slide using a Bunsen burner or staining rack until it is steaming.[14][15]

Maintain steaming for 5 minutes. Do not allow the stain to boil or dry on the slide.[14][15]

Allow the slide to cool and then rinse thoroughly with running tap water.[14][15]

Decolorize the smear with an acid-fast decolorizer until no more color drains from the slide

(approximately 2 minutes).[14][15]

Rinse the slide thoroughly with distilled water.[14]

Flood the slide with methylene blue counterstain and allow it to stain for 30 to 45 seconds.

[14]
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Rinse the slide with water and allow it to air dry. Do not blot.[14]

Examine the smear microscopically under a 100x oil immersion objective.[14]

Interpretation of Results:

Acid-fast bacilli will appear dark-pink to red.[14]

Non-acid-fast organisms and the background will stain blue.[14]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and experimental workflows.
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Carbol Fuchsin Handling Workflow

Preparation

Handling

Post-Handling

Obtain Special Instructions

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Carbol Fuchsin

Keep Away from Ignition Sources Perform Experimental Procedure

Dispose of Waste Properly

Clean Work Area

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of Carbol fuchsin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1232849?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Protocol for Carbol Fuchsin Exposure

Skin Contact Eye Contact Inhalation

Exposure Occurs

Remove Contaminated Clothing Flush Eyes with Water (15+ min) Move to Fresh Air

Rinse Skin with Water (15+ min)

Seek Immediate Medical Attention

Remove Contact Lenses

Seek Immediate Medical Attention

Provide Artificial Respiration if Needed

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid for Carbol fuchsin exposure.

Disposal Considerations
Waste material must be disposed of in accordance with all local, regional, national, and

international regulations.[1][3] Do not dispose of Carbol fuchsin into waterways, drains, or

sewers.[3][8] Contact a licensed professional waste disposal service to dispose of this material.

[10] Uncleaned containers should be handled as the product itself.

By adhering to the safety precautions and protocols outlined in this guide, researchers,

scientists, and drug development professionals can mitigate the risks associated with handling

Carbol fuchsin and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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